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Compound of Interest

Compound Name: KTX-612
Cat. No.: B15609924
Get Quote
. J

Disclaimer: No specific safety data sheet or disposal information was found for a substance
named "KTX-612." The following procedures are based on the safety data sheet for a similarly
named product, "KT Degreaser,” and should be used as a guideline only. Always refer to the
specific safety data sheet (SDS) for any chemical you are working with to ensure safe handling
and disposal.

This document provides essential safety and logistical information for the handling and disposal
of materials similar to KTX-612, based on the properties of KT Degreaser. The information is
intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

The primary hazards associated with KT Degreaser are summarized below. This information is
derived from its classification under Regulation (EC) No 1272/2008.
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Hazard Class

Hazard Statement

GHS Pictogram

H318: Causes serious eye

Eye Damage/Irritation GHSO05
damage.

] o H351: Suspected of causing
Carcinogenicity GHSO08
cancer.

Specific Target Organ Toxicity H336: May cause drowsiness GHSO07
(Single Exposure) or dizziness.
o H304: May be fatal if
Aspiration Hazard ] GHSO08
swallowed and enters airways.
Hazardous to the Aquatic H411: Toxic to aquatic life with
GHSO09

Environment (Chronic)

long lasting effects.

Personal Protective Equipment (PPE) and
Precautionary Measures

To ensure personal safety and minimize environmental exposure, the following personal

protective equipment and precautionary measures are mandatory when handling substances

with hazards similar to KT Degreaser.

Engineering Controls:

e Use only in well-ventilated areas.[1]

e Ensure good ventilation/exhaustion at the workplace.[2]

Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

o Skin Protection: Wear chemical-resistant protective gloves. Standard protective clothing and

chemical-resistant safety shoes or boots are also recommended.[1][2]

» Respiratory Protection: Avoid breathing mist, vapors, or spray.[3] If ventilation is inadequate,

use a respiratory protective device against the effects of fumes/dust/aerosol.[1]
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General Hygiene:

e Do not eat, drink, or smoke when using this product.[1]

e Wash hands before breaks and at the end of work.[1][2]

e Immediately remove all soiled and contaminated clothing.[1]

Disposal Procedures

Proper disposal is critical to prevent harm to human health and the environment. The following
step-by-step procedures should be followed.

1. Waste Ildentification and Segregation:

« |dentify the waste material as hazardous due to its carcinogenicity, aspiration toxicity, and
aquatic toxicity.

e Segregate the waste from non-hazardous laboratory waste. Keep in original or other
suitable, tightly closed containers.[4]

2. Spill and Leak Management:
« In case of a spill, wear appropriate PPE and ensure the area is well-ventilated.[3]
o Shut off leaks if possible without personal risk.[3]

o Contain the spilled material using inert absorbent materials like sand, diatomite, or universal
binders.[1][2]

e Prevent the spill from entering drains, surface water, or groundwater.[3]
o Collect the absorbed material and place it in a suitable container for disposal.
3. Final Disposal:

» Dispose of the waste material and any contaminated absorbent material as hazardous
waste.
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» Follow all local, state, and federal regulations for hazardous waste disposal.

» Do not allow the product to be released into the environment.[3] Contaminated firefighting
water must be collected separately and not enter drains.[3]

First Aid Measures

 |If Swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting due
to the risk of aspiration.[3]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[3]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[3]

e If Inhaled: Move the exposed individual to fresh air and keep them in a comfortable position
for breathing.
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KTX-612 Waste Disposal Workflow

Identify Waste as Hazardous

Segregate from Non-Hazardous Waste

;

Store in Labeled, Sealed Container

Spill or Leak Occurs

Contain Spill with Inert Absorbent

Collect and Containerize Contaminated Material

Dispose of as Hazardous Waste via Certified Vendor

Consult SDS and Follow Local Regulations

Click to download full resolution via product page

Caption: KTX-612 Hazardous Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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